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An In-depth Analysis of the Potent and Highly Selective VEGFR Inhibitor

Abstract

DW10075 is a novel, potent, and highly selective small-molecule inhibitor of Vascular
Endothelial Growth Factor Receptors (VEGFRS). Identified as 6-((2-((3-
acetamidophenyl)amino)pyrimidin-4-yl)oxy)-N-phenyl-1-naphthamide, this compound
demonstrates significant anti-tumor and anti-angiogenic properties both in vitro and in vivo. Its
high selectivity for VEGFRs over other tyrosine kinases positions it as a promising candidate
for targeted cancer therapy. This technical guide provides a detailed overview of the chemical
structure, physicochemical properties, mechanism of action, and pharmacological data of
DW10075, tailored for researchers, scientists, and professionals in the field of drug
development.

Chemical Structure and Physicochemical Properties

DW10075 is a synthetic compound with the IUPAC name 6-((2-((3-
acetamidophenyl)amino)pyrimidin-4-yl)oxy)-N-phenyl-1-naphthamide. Its chemical and physical
properties are summarized in the table below.
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Property Value Source
6-((2-((3-
acetamidophenyl)amino)pyrimi

IUPAC Name Pheny) Y [1]

din-4-yl)oxy)-N-phenyl-1-

naphthamide

CAS Number 1804982-31-7
Molecular Formula C29H23N503
Molecular Weight 489.52 g/mol

CC(=0O)Ncilccece(Nec2neec(Oc3

SMILES cccdcecec(C(=0)Ncbcecceech)cd
c3)n2)cl

Appearance Solid powder [2]

Solubility Soluble in DMSO [2]

Dry, dark, and at 0 - 4 °C for

short term (days to weeks) or
Storage [2]

-20 °C for long term (months to

years).

Mechanism of Action and Signaling Pathway

DW10075 exerts its anti-tumor effects primarily through the potent and selective inhibition of
VEGFRs, key mediators of angiogenesis. By targeting VEGFR-1, VEGFR-2, and VEGFR-3,
DW10075 effectively blocks the downstream signaling cascades initiated by VEGF. This leads
to the inhibition of endothelial cell proliferation, migration, and tube formation, which are critical
processes for the formation of new blood vessels that supply tumors with essential nutrients
and oxygen.[1][3]

The binding of VEGF to its receptor (VEGFR) triggers receptor dimerization and
autophosphorylation of specific tyrosine residues in the intracellular domain. This
phosphorylation event creates docking sites for various signaling proteins, initiating multiple
downstream pathways, including the PLCy-PKC-MAPK and the PI3K-Akt pathways, which
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ultimately promote cell proliferation, survival, and migration. DW10075 inhibits the initial
autophosphorylation of VEGFR, thereby blocking the entire downstream signaling cascade.
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Caption: DW10075 inhibits VEGFR signaling pathway.

Pharmacological Properties
In Vitro Kinase Inhibitory Activity

DW10075 demonstrates potent and highly selective inhibitory activity against VEGFR kinases.
The IC50 values were determined using ELISA-based kinase assays.

Kinase Target IC50 (nmol/L)
VEGFR-1 6.4
VEGFR-2 0.7
VEGFR-3 55

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15576819/docs?utm_src=pdf-body#dw10075-a-comprehensive-technical-guide-for-drug-development-professionals
https://www.benchchem.com/product/b15576819/docs?utm_src=pdf-body-img#dw10075-a-comprehensive-technical-guide-for-drug-development-professionals
https://www.benchchem.com/product/b15576819/docs?utm_src=pdf-body#dw10075-a-comprehensive-technical-guide-for-drug-development-professionals
https://www.benchchem.com/product/b15576819/docs?utm_src=pdf-body#dw10075-a-comprehensive-technical-guide-for-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A kinase profile assay against a panel of 21 other kinases, including highly homologous
kinases like FGFR1, FGFR2, and PDGFR-a, showed no significant inhibitory activity by
DW10075 even at a concentration of 10 pmol/L.[1]

In Vitro Anti-proliferative Activity

The anti-proliferative activity of DW10075 was evaluated against a panel of human tumor cell
lines using the Sulforhodamine B (SRB) assay.

Cell Line Cancer Type IC50 (pmol/L)
ug7-MG Glioblastoma 2.2
A375 Melanoma 22.2

DW10075 inhibited the proliferation of 22 different human cancer cell lines with IC50 values
ranging from 2.2 pymol/L to 22.2 pmol/L.[1][3]

In Vivo Anti-tumor Efficacy

The in vivo anti-tumor activity of DW10075 was assessed in a U87-MG human glioblastoma
xenograft model in nude mice. Oral administration of DW10075 at a dose of 500 mg-kg—-1-d-1
for two weeks resulted in significant suppression of tumor growth.[1][3] Immunohistochemical
analysis of the tumor tissues revealed a reduction in the expression of CD31 (a marker of
endothelial cells) and Ki67 (a marker of proliferation), confirming the anti-angiogenic and anti-
proliferative effects of DW10075 in vivo.[1]

Experimental Protocols
In Vitro Kinase Assay (ELISA-based)

A detailed workflow for determining the in vitro kinase inhibitory activity of DW10075 is outlined
below.
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Preparation
Coat ELISA plate with substrate | Prepare kinase reaction buffer
(e.g., poly(Glu, Tyr)) with VEGFR and ATP

Prepare serial dilutions of DW10075

Reaqtion

Add kinase buffer and DW10075 to wells.
Incubate to allow kinase reaction.

Deteftion

Wash plates to remove ATP and compound

!

Add anti-phosphotyrosine antibody
conjugated to HRP

!

Wash plates to remove unbound antibody

!

Add HRP substrate (e.g., TMB)

!

Stop reaction with acid

!

Read absorbance at 450 nm

Data Analysis

Calculate IC50 values

Click to download full resolution via product page

Caption: Workflow for in vitro kinase assay.
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Cell Proliferation Assay (SRB Assay)

The Sulforhodamine B (SRB) assay is a colorimetric assay used to measure drug-induced
cytotoxicity and cell proliferation.
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Cell Culture & Treatment

Seed cells in 96-well plates

!

Incubate for 24 hours

!

Treat cells with various
concentrations of DW10075

A 4

Incubate for 72 hours

Cell Staining

Fix cells with trichloroacetic acid (TCA)
Wash with water

Stain with Sulforhodamine B (SRB)

Wash with 1% acetic acid to remove unbound dye

Measuremer]t & Analysis

Solubilize bound dye with Tris base

!

Read absorbance at 515 nm

Data Analysis
A

Calculate IC50 values

Click to download full resolution via product page

Caption: Workflow for SRB cell proliferation assay.
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Conclusion

DW10075 is a potent and highly selective VEGFR inhibitor with demonstrated anti-angiogenic
and anti-proliferative activities. Its favorable in vitro and in vivo pharmacological profiles make it
a compelling candidate for further preclinical and clinical development as a targeted therapy for
cancer. The detailed information provided in this guide serves as a valuable resource for
researchers and drug development professionals interested in the therapeutic potential of
DW10075.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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